Cas no 2227911-47-7 ((3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227911-47-7
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 6015583
• PubChem ID: 165966763
• Update Time: 2025-06-12

(3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid
• 2227911-47-7
• EN300-1751280

• Inchi： 1S/C8H14N4O3/c1-8(2,3)12-10-7(9-11-12)5(13)4-6(14)15/h5,13H,4H2,1-3H3,(H,14,15)/t5-/m0/s1
• InChI Key： ONJSMHLEXAQRAL-YFKPBYRVSA-N
• SMILES： O[C@@H](CC(=O)O)C1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic Acid (CAS No. 2227911-47-7)

(3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227911-47-7, belongs to a class of molecules that exhibit intriguing biological activities. Its unique structural features, including the presence of a tetrazole ring and a chiral center, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The tetrazole moiety is a heterocyclic compound that has been widely studied for its potential pharmacological properties. In particular, derivatives of tetrazole have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The tert-butyl substituent in this compound enhances its stability and bioavailability, making it an attractive scaffold for medicinal chemistry.

The chiral center at the third carbon atom of the propanoic acid backbone contributes to the compound's stereoselectivity, which is a critical factor in pharmaceutical development. Enantiomeric purity is often essential for the efficacy and safety of drug candidates, and this compound's stereochemistry makes it a valuable subject for further study.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential binding interactions between (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid and biological targets. For instance, studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways.

In vitro studies have begun to unravel the mechanisms by which this compound exerts its effects. Preliminary data indicate that it may inhibit the activity of certain enzymes by binding to their active sites. This binding could disrupt normal cellular processes, leading to therapeutic outcomes. Additionally, the propanoic acid moiety may contribute to its solubility and ability to cross biological membranes, enhancing its bioavailability.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology research, for example, derivatives of tetrazole have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Similarly, in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, compounds that modulate inflammatory pathways are highly sought after.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity.

As research continues to uncover new biological activities and mechanisms of action for this class of compounds, the pharmaceutical industry is likely to invest more resources into their development. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into viable therapeutic agents.

The regulatory landscape for new drug candidates also plays a significant role in determining the pace of development for compounds like (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid. Regulatory agencies require rigorous testing to ensure both the safety and efficacy of new drugs before they can be approved for clinical use. This process involves multiple phases of clinical trials involving human subjects.

In conclusion, (3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoic acid (CAS No. 2227911-47-7) represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As scientific understanding continues to evolve and new technologies emerge，the possibilities for harnessing this compound's potential are boundless.